Cas no 420843-20-5 (Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-)
Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-
- R-2-Aminoadipic acid 6-ethyl ester
- (2R)-2-amino-6-ethoxy-6-oxohexanoic acid
- EN300-6474258
- 420843-20-5
-
- Inchi: 1S/C8H15NO4/c1-2-13-7(10)5-3-4-6(9)8(11)12/h6H,2-5,9H2,1H3,(H,11,12)/t6-/m1/s1
- InChI Key: RMEYWVJNDMUKPX-ZCFIWIBFSA-N
- SMILES: C(O)(=O)[C@H](N)CCCC(OCC)=O
Computed Properties
- Exact Mass: 189.10010796Da
- Monoisotopic Mass: 189.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 89.6Ų
Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6474258-0.05g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-0.1g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-0.25g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-0.5g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-1.0g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-2.5g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-5.0g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-6474258-10.0g |
(2R)-2-amino-6-ethoxy-6-oxohexanoic acid |
420843-20-5 | 10g |
$2884.0 | 2023-05-25 |
Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-
Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-: A Comprehensive Overview in Chemical and Pharmaceutical Research
Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-, with the CAS number 420843-20-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical studies. The (2R) configuration specifies the stereochemistry of the amino group, which is a critical factor in determining its biological activity and interactions.
The compound belongs to the class of amino esters derived from hexanedioic acid, also known as adipic acid. The presence of both an amino group and an ester group in the molecule imparts distinct chemical reactivity and solubility characteristics. These features make it a valuable intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- has been investigated for its potential role in various therapeutic areas. Its structural framework suggests that it may interact with enzymes and receptors involved in metabolic processes, inflammation, and other physiological functions. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, making it a subject of extensive research.
The stereochemistry of the (2R) configuration is particularly noteworthy as it can significantly influence the compound's biological activity. Enantiomers, such as this one, often exhibit different pharmacological effects due to their distinct interactions with biological targets. The (2R) configuration has been found to enhance binding affinity and selectivity in certain cases, which is crucial for developing drugs with improved efficacy and reduced side effects.
Research into Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- has been complemented by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the compound's behavior in biological systems with greater accuracy. Simulations have shown that this molecule can potentially act as a scaffold for designing new drugs by modifying its structure to target specific disease mechanisms more effectively.
The synthesis of Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ester group at the 6-position and the amino group at the 2-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.
In addition to its potential therapeutic applications, Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- has been explored for its role in biochemical pathways. Studies have suggested that it may influence key enzymes involved in energy metabolism and fatty acid synthesis. Understanding these interactions could lead to new insights into metabolic disorders and provide opportunities for developing targeted therapies.
The compound's solubility profile also makes it an attractive candidate for drug formulation. Its ability to dissolve in both water and organic solvents allows for versatile administration routes, including oral and intravenous delivery. This property is particularly important for developing formulations that can achieve optimal bioavailability and therapeutic effect.
Ethical considerations are paramount in pharmaceutical research, and studies involving Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- adhere to strict regulatory guidelines to ensure safety and efficacy. Clinical trials are being designed to evaluate its potential benefits across various therapeutic areas. These trials will provide critical data on dosing regimens, side effects, and overall clinical outcomes.
The future prospects of Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)- are promising as ongoing research continues to uncover new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced properties. The integration of artificial intelligence into drug discovery processes may also contribute to identifying new therapeutic uses for this compound.
In conclusion, Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-, CAS number 420843-20-5, represents a significant advancement in chemical and pharmaceutical research. Its unique structure, stereochemistry, and potential biological activities make it a valuable compound for further exploration. As research progresses,this molecule is likely to play a crucial role in developing new treatments for various diseases,contributing to improved patient care worldwide.
420843-20-5 (Hexanedioic acid, 2-amino-, 6-ethyl ester, (2R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)